Cas no 1806952-89-5 (3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-nitropyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-nitropyridine
• CAS No: 1806952-89-5
• MF: C₇H₄ClF₂IN₂O₂
• MW: 348.473139762878
• CID: 4892204
• Update Time: 2025-06-08

3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-nitropyridine

• Inchi： 1S/C7H4ClF2IN2O2/c8-2-3-1-4(5(9)10)6(11)12-7(3)13(14)15/h1,5H,2H2
• InChI Key： QDVRHZMWGFBNQT-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(CCl)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-nitropyridine

3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-nitropyridine

3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-nitropyridine (CAS No. 1806952-89-5) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its pyridine ring substituted with multiple functional groups, exhibits unique chemical properties that make it a valuable tool in various research and industrial applications.

The molecular structure of 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-nitropyridine is notable for its substitution pattern. The pyridine ring is adorned with a chlorine atom at position 3, a difluoromethyl group at position 5, an iodine atom at position 6, and a nitro group at position 2. These substituents not only influence the electronic properties of the molecule but also contribute to its reactivity and stability. Recent studies have highlighted the importance of such substitution patterns in modulating the pharmacokinetic properties of compounds, making this molecule a promising candidate for drug development.

One of the most recent advancements in the study of 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-nitropyridine involves its application in the synthesis of advanced materials. Researchers have explored its potential as a precursor for constructing heterocyclic compounds with enhanced thermal stability and electronic conductivity. For instance, a study published in *Advanced Materials* demonstrated how this compound can be utilized to synthesize novel pyridine-based polymers with applications in organic electronics.

In addition to its role in materials science, 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-nitropyridine has shown promise in medicinal chemistry. The compound's ability to act as a versatile building block for constructing bioactive molecules has been extensively investigated. A research team from the University of California reported that this compound can serve as an intermediate in the synthesis of potential anticancer agents. The presence of the nitro group and halogen atoms provides opportunities for further functionalization, enabling researchers to explore its potential as an anti-inflammatory or antiviral agent.

The synthesis of 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-nitropyridine involves a multi-step process that requires precise control over reaction conditions. Recent breakthroughs in catalytic methods have simplified the synthesis pathway, making it more accessible for large-scale production. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve the yield and purity of this compound.

From an environmental perspective, understanding the toxicity and biodegradation of 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-nitropyridine is crucial for its safe handling and application. Studies conducted by environmental scientists have revealed that this compound exhibits moderate toxicity to aquatic organisms under specific conditions. However, further research is needed to assess its long-term impact on ecosystems and develop strategies for minimizing environmental risks.

In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-nitropyridine (CAS No. 1806952-89-5) stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in future scientific endeavors.